Cas no 1807140-77-7 (3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide
• CAS No: 1807140-77-7
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4892279
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide

• Inchi： 1S/C8H7F2IN2O/c1-3-4(8(12)14)2-5(6(9)10)7(11)13-3/h2,6H,1H3,(H2,12,14)
• InChI Key： LWLQRHGOCRIUIV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(N)=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide

Introduction to 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide (CAS No. 1807140-77-7)

3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide, identified by its CAS number 1807140-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a methyl group, alongside the carboxamide functionality, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic molecules. The iodo substituent on the pyridine ring introduces a reactive site that can be exploited for further chemical modifications, such as cross-coupling reactions, which are fundamental in constructing complex molecular architectures. Additionally, the methyl group at the 6-position contributes to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with potential therapeutic applications. The carboxamide functionality at the 5-position of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide serves as a versatile handle for derivatization, allowing chemists to explore diverse chemical spaces. This adaptability has made it an attractive scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of the difluoromethyl, iodo, and methyl substituents suggests that it may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For instance, pyridine derivatives have been shown to interact with protein kinases, which are key players in various cellular processes, including cell growth and signal transduction. The structural features of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide could be leveraged to develop inhibitors with high selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. By leveraging these tools, scientists have been able to design analogs of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide that exhibit improved pharmacokinetic profiles. This approach has accelerated the discovery process for novel drug candidates and has highlighted the importance of functional group diversity in medicinal chemistry.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules. Pyridine-based agrochemicals are widely used as herbicides, fungicides, and insecticides, owing to their ability to interact with biological systems at low concentrations. The unique combination of substituents in 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide may confer properties that make it an effective candidate for developing next-generation crop protection agents.

In conclusion, 3-(Difluoromethyl)-2-iodo-6-methylpyridine-5-carboxamide (CAS No. 1807140-77-7) represents a fascinating molecule with multiple potential applications in pharmaceuticals and agrochemicals. Its structural features offer opportunities for further exploration through synthetic chemistry and computational modeling. As research continues to uncover new therapeutic targets and agrochemical needs, compounds like this are poised to play a crucial role in addressing global challenges in health and agriculture.